4-(2-Carboxyphenyl)thiophene-2-carboxylic acid

• IUPAC Name: 4-(2-carboxyphenyl)thiophene-2-carboxylic acid
• InChI: InChI=1S/C12H8O4S/c13-11(14)9-4-2-1-3-8(9)7-5-10(12(15)16)17-6-7/h1-6H,(H,13,14)(H,15,16)
• InChI Key: WITKQEGYPQOULN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CSC(=C2)C(=O)O)C(=O)O
• Molecular Formula: C12H8O4S
• DSSTOX Substance ID: DTXSID10683303
• Molecular Weight: 248.26 g/mol
• CAS No.: 1261994-97-1

Description

4-(2-Carboxyphenyl)thiophene-2-carboxylic acid is an organic compound that belongs to the class of thiophene carboxylic acids Thiophene is a five-membered aromatic ring containing one sulfur atom

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Carboxyphenyl)thiophene-2-carboxylic acid can be achieved through several methods. One common approach involves the Vilsmeier-Haack reaction, where aryl or heteroaryl esters are converted to substituted thiophene esters, which are then hydrolyzed to yield the desired carboxylic acid . Another method involves the oxidation of thiophene-2-carboxaldehyde or 2-acetylthiophene .

Industrial Production Methods

Industrial production of thiophene derivatives often involves large-scale oxidation reactions and coupling reactions. The use of catalysts such as copper(I) thiophene-2-carboxylate in Ullmann coupling reactions is common . These methods ensure high yields and purity of the final product, making them suitable for commercial applications.

Chemical Reactions Analysis

Types of Reactions

4-(2-Carboxyphenyl)thiophene-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the carboxylic acid groups to alcohols.

Substitution: Electrophilic substitution reactions can introduce different substituents onto the thiophene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophilic reagents like bromine or chlorine can be used under acidic conditions.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, alcohols, and various substituted thiophene derivatives. These products have diverse applications in pharmaceuticals, agrochemicals, and materials science .

Scientific Research Applications

4-(2-Carboxyphenyl)thiophene-2-carboxylic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex thiophene derivatives, which are important in organic electronics and materials science.

Biology: The compound and its derivatives have shown potential as anti-inflammatory and antimicrobial agents.

Medicine: Research has indicated that thiophene derivatives can act as inhibitors of certain enzymes, making them potential candidates for drug development.

Industry: Thiophene derivatives are used in the production of organic semiconductors, corrosion inhibitors, and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of 4-(2-Carboxyphenyl)thiophene-2-carboxylic acid involves its interaction with specific molecular targets. For instance, it can inhibit the activity of cyclooxygenase enzymes, thereby reducing inflammation . The compound’s structure allows it to bind to active sites on enzymes, blocking their activity and leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

Thiophene-2-carboxylic acid: A simpler thiophene derivative with similar chemical properties.

Thiophene-3-carboxylic acid: Another isomer with a carboxyl group at a different position on the thiophene ring.

Suprofen: A nonsteroidal anti-inflammatory drug derived from thiophene-2-carboxylic acid.

Uniqueness

This structural feature allows for more diverse chemical modifications and interactions with biological targets, making it a valuable compound in research and industry .